Cas no 23679-20-1 (Phosphonic acid,di-2-propen-1-yl ester)
23679-20-1 structure
Product Name:Phosphonic acid,di-2-propen-1-yl ester
CAS No:23679-20-1
MF:C6H11O3P
MW:162.123502969742
CID:252480
Update Time:2024-01-26
Phosphonic acid,di-2-propen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,di-2-propen-1-yl ester
- bis(prop-2-enyl) hydrogen phosphite
- Allylphosphonate (6CI)
- Diallyl hydrogen phosphite
- Diallyl phosphite
- Diallylphosphonate
- NSC 512600
- Phosphonic acid, di-2-propenyl ester (9CI)
- Phosphonic acid,diallyl ester (8CI)
- DIALLYLPHOSPHITE
- Phosphonic acid, di-2-propen-1-yl ester
-
- Inchi: 1S/C6H11O3P/c1-3-5-8-10(7)9-6-4-2/h3-4,10H,1-2,5-6H2
- InChI Key: XHJSDYZZKCDLFI-UHFFFAOYSA-N
- SMILES: P(=O)(OCC=C)OCC=C
Computed Properties
- Exact Mass: 162.04463
- Monoisotopic Mass: 162.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 93.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7A^2
Experimental Properties
- Density: 1.0800
- Boiling Point: 97.5-98.5 °C(Press: 8 Torr)
- PSA: 35.53
- LogP: 1.61080
Phosphonic acid,di-2-propen-1-yl ester Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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